Cas no 50910-68-4 (Phenol, 4-dodecyl-,calcium salt (2:1))
50910-68-4 structure
Product Name:Phenol, 4-dodecyl-,calcium salt (2:1)
CAS No:50910-68-4
MF:C36H58CaO2
MW:562.922530651093
CID:383098
PubChem ID:21989571
Update Time:2025-04-19
Phenol, 4-dodecyl-,calcium salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-dodecyl-,calcium salt (2:1)
- calcium 4-dodecylphenolate
- calcium bis(4-dodecylphenolate)
- phenolate, 4-dodecyl-, calcium salt
- SCHEMBL6063883
- 50910-68-4
- EINECS 256-842-6
- NS00089096
- DTXSID30198944
-
- Inchi: 1S/2C18H30O.Ca/c2*1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17;/h2*13-16,19H,2-12H2,1H3;/q;;+2/p-2
- InChI Key: JPOLXALETSGQNT-UHFFFAOYSA-L
- SMILES: [Ca+2].[O-]C1C=CC(=CC=1)CCCCCCCCCCCC.[O-]C1C=CC(=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 562.40654
- Monoisotopic Mass: 301.184432
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 39
- Rotatable Bond Count: 22
- Complexity: 182
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.1
Experimental Properties
- Boiling Point: 376.6°Cat760mmHg
- Flash Point: 216.5°C
- PSA: 46.12
Phenol, 4-dodecyl-,calcium salt (2:1) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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